Cas no 1807199-69-4 (Ethyl 3-cyano-2,4-dimethylphenylacetate)

• Product Name: Ethyl 3-cyano-2,4-dimethylphenylacetate
• CAS No: 1807199-69-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5003847
• Update Time: 2025-06-08

Ethyl 3-cyano-2,4-dimethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,4-dimethylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-16-13(15)7-11-6-5-9(2)12(8-14)10(11)3/h5-6H,4,7H2,1-3H3
• InChI Key： TYTYHCMFIDMZAG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C)=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2,4-dimethylphenylacetate

Ethyl 3-cyano-2,4-dimethylphenylacetate (CAS No. 1807199-69-4): A Comprehensive Overview

Ethyl 3-cyano-2,4-dimethylphenylacetate (CAS No. 1807199-69-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Ethyl 3-cyano-2,4-dimethylphenylacetate consists of a phenyl ring substituted with a cyano group at the third position and two methyl groups at the second and fourth positions. Additionally, the phenyl ring is linked to an acetic acid ester group through an ethyl moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it a versatile building block for synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of Ethyl 3-cyano-2,4-dimethylphenylacetate. Research studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary investigations suggest that it could interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play roles in inflammation and pain signaling pathways.

Moreover, the structural features of Ethyl 3-cyano-2,4-dimethylphenylacetate make it a promising scaffold for designing molecules with enhanced bioavailability and reduced toxicity. The presence of the cyano group can serve as a hydrogen bond acceptor, improving interactions with biological targets, while the ester moiety can enhance solubility in aqueous environments. These properties are crucial for developing drug candidates that can effectively reach their targets within the body.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, Ethyl 3-cyano-2,4-dimethylphenylacetate has been investigated as a precursor for synthesizing novel herbicides and pesticides. Its ability to interact with biological systems suggests that it could be modified to develop compounds that target specific pests or weeds without harming beneficial crops. This aligns with the ongoing effort in sustainable agriculture to develop environmentally friendly solutions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of Ethyl 3-cyano-2,4-dimethylphenylacetate. Molecular modeling studies have revealed insights into its binding modes with potential biological targets, providing valuable information for rational drug design. These computational approaches complement experimental techniques such as X-ray crystallography and NMR spectroscopy, enabling researchers to optimize the compound's structure for improved efficacy and selectivity.

The synthesis of Ethyl 3-cyano-2,4-dimethylphenylacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by esterification and cyanation reactions. The choice of reagents and catalysts plays a critical role in determining the efficiency of these transformations. Researchers have explored various methodologies to improve scalability and cost-effectiveness without compromising quality.

In conclusion, Ethyl 3-cyano-2,4-dimethylphenylacetate (CAS No. 1807199-69-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable interactions with biological targets that could lead to novel therapeutic interventions. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern chemical biology.